Cas no 13283-91-5 (3-oxooctanoic acid)

• Product Name: 3-oxooctanoic acid
• CAS No: 13283-91-5
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 191804
• PubChem ID: 128859
• Update Time: 2025-05-22

3-oxooctanoic acid Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 3-oxo-
• 3-ketooctanoic acid
• 3-oxooctanoic acid
• 3-Oxo-Octanoate
• 3-oxo-octanoic acid
• 3-Oxo-octansaeure
• hexanoylacetic acid
• hexa-O-acetate
• Octanoic acid,3-oxo
• 3-Ketocaprylic acid
• beta-ketooctanoic acid
• 3-keto-n-caprylic acid
• OOA
• Q27104535
• A902331
• FWNRRWJFOZIGQZ-UHFFFAOYSA-N
• EN300-150043
• beta-ketocaprylic acid
• 13283-91-5
• beta-oxocaprylic acid
• SCHEMBL321282
• CHEBI:44680
• 3-oxooctanoate
• LMFA01060017
• beta-oxooctanoic acid
• DTXSID10157812

• Inchi： 1S/C8H14O3/c1-2-3-4-5-7(9)6-8(10)11/h2-6H2,1H3,(H,10,11)
• InChI Key： FWNRRWJFOZIGQZ-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)O)CCCCC

Computed Properties

• Exact Mass: 158.09400
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 1.61050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives

Additional information on 3-oxooctanoic acid

3-Oxooctanoic Acid: A Comprehensive Overview

3-Oxooctanoic acid (CAS No. 13283-91-5) is a carboxylic acid with the chemical formula C₈H₁₄O₃. It is also known as 8-oxocaprylic acid or octan-3-oic acid, and it belongs to the family of medium-chain fatty acids. This compound has gained significant attention in recent years due to its versatile applications in various industries, including pharmaceuticals, cosmetics, and food additives. The molecule consists of an eight-carbon chain with a ketone group at the third position and a carboxylic acid group at the terminal end, making it a unique member of the fatty acid family.

The synthesis of 3-oxooctanoic acid can be achieved through several methods, including oxidation of appropriate alcohols or through microbial fermentation. Recent advancements in biotechnological methods have made it possible to produce this compound more efficiently and sustainably. For instance, researchers have explored the use of engineered microorganisms to biosynthesize 3-oxooctanoic acid directly from renewable feedstocks, such as glucose or other carbohydrates. This approach not only reduces environmental impact but also aligns with the growing demand for green chemistry practices.

One of the most promising applications of 3-oxooctanoic acid is in the pharmaceutical industry. It has been studied for its potential as a precursor in the synthesis of bioactive compounds, including antibiotics and anti-inflammatory agents. Recent studies have shown that derivatives of 3-oxooctanoic acid exhibit potent antimicrobial activity against a range of pathogens, making them potential candidates for drug development. Additionally, this compound has been investigated for its role in metabolic pathways, particularly in energy metabolism, where it may play a role in regulating lipid synthesis and degradation.

In the cosmetics industry, 3-oxooctanoic acid is valued for its ability to enhance skin penetration and delivery of active ingredients. Its unique structure allows it to act as a carrier molecule, improving the efficacy of topical formulations. Recent research has focused on optimizing its use in transdermal drug delivery systems, where it has shown potential for enhancing the bioavailability of poorly soluble drugs.

The food industry has also benefited from the properties of 3-oxooctanoic acid, particularly in flavor enhancement and preservation. It is known to contribute to the characteristic flavors of certain foods and beverages, and its antimicrobial properties make it a useful additive in extending shelf life. Moreover, 3-oxooctanoic acid has been explored as a natural alternative to synthetic preservatives, aligning with consumer demand for cleaner label products.

Recent advancements in analytical techniques have enabled more precise characterization of 3-oxooctanoic acid, including its stereochemistry and stability under various conditions. For example, high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided deeper insights into its molecular structure and reactivity. These studies have also shed light on its thermal stability and susceptibility to oxidation, which are critical factors for its industrial applications.

From an environmental perspective, the biodegradability of 3-oxooctanoic acid has been extensively studied. Research indicates that this compound is readily biodegradable under aerobic conditions, making it an eco-friendly alternative to many synthetic chemicals. Its low toxicity profile further supports its use in applications where human and environmental safety are paramount.

In conclusion, 3-oxooctanoic acid (CAS No. 13283-91-5) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, continue to expand its utility in both established and emerging markets. As research into this compound progresses, it is expected to play an even more significant role in driving innovation across diverse sectors.